Cas no 1936438-26-4 ([S(R)]-N-[(1S)-1-[3',5'-Bis(1,1-dimethylethyl)-4'-methoxy[1,1'-biphenyl]-2-yl]-2-(diphenylphosphino)ethyl]-2-methyl-2-propanesulfinamide, 95%)

[S(R)]-N-[(1S)-1-[3',5'-Bis(1,1-dimethylethyl)-4'-methoxy[1,1'-biphenyl]-2-yl]-2-(diphenylphosphino)ethyl]-2-methyl-2-propanesulfinamide, 95% structure
1936438-26-4 structure
Product Name:[S(R)]-N-[(1S)-1-[3',5'-Bis(1,1-dimethylethyl)-4'-methoxy[1,1'-biphenyl]-2-yl]-2-(diphenylphosphino)ethyl]-2-methyl-2-propanesulfinamide, 95%
CAS No:1936438-26-4
MF:C39H50NO2PS
MW:627.858570575714
MDL:MFCD32697170
CID:5039245
PubChem ID:154703004
Update Time:2026-02-28

[S(R)]-N-[(1S)-1-[3',5'-Bis(1,1-dimethylethyl)-4'-methoxy[1,1'-biphenyl]-2-yl]-2-(diphenylphosphino)ethyl]-2-methyl-2-propanesulfinamide, 95% Chemical and Physical Properties

Names and Identifiers

    • [S(R)]-N-[(1S)-1-[3',5'-Bis(1,1-dimethylethyl)-4'-methoxy[1,1'-biphenyl]-2-yl]-2-(diphenylphosphino)
    • (R)-N-((S)-1-(3',5'-Di-tert-butyl-4'-methoxy-[1,1'-biphenyl]-2-yl)-2-(diphenylphosphanyl)ethyl)-2-methylpropane-2-sulfinamide
    • (R)-N-((S)-1-(3',5'-Di-tert-butyl-4'-methoxy-[1,1'-biphenyl]-2-yl)-2-(diphenylphosphanyl)ethyl)-2-me
    • (S)-N-((S)-1-(3',5'-Di-tert-butyl-4'-methoxy-[1,1'-biphenyl]-2-yl)-2-(diphenylphosphanyl)ethyl)-2-methylpropane-2-sulfinamide
    • 1936438-26-4
    • [S(R)]-N-[(1S)-1-[3',5'-Bis(1,1-dimethylethyl)-4'-methoxy[1,1'-biphenyl]-2-yl]-2-(diphenylphosphino)ethyl]-2-methyl-2-propanesulfinamide
    • [S(R)]-N-[(1S)-1-[3',5'-Bis(1,1-dimethylethyl)-4'-methoxy[1,1'-biphenyl]-2-yl]-2-(diphenylphosphino)ethyl]-2-methyl-2-propanesulfinamide, 95%
    • MDL： MFCD32697170
    • Inchi： 1S/C39H50NO2PS/c1-37(2,3)33-25-28(26-34(36(33)42-10)38(4,5)6)31-23-17-18-24-32(31)35(40-44(41)39(7,8)9)27-43(29-19-13-11-14-20-29)30-21-15-12-16-22-30/h11-26,35,40H,27H2,1-10H3/t35-,44-/m1/s1
    • InChI Key： VXLTVDIYSIOQSB-PVUKSDKOSA-N
    • SMILES： [S@@](C(C)(C)C)(N[C@H](CP(C1C=CC=CC=1)C1C=CC=CC=1)C1=CC=CC=C1C1C=C(C(=C(C=1)C(C)(C)C)OC)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 627.32998801g/mol
  • Monoisotopic Mass: 627.32998801g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 12
  • Complexity: 849
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10
  • Topological Polar Surface Area: 57.5

[S(R)]-N-[(1S)-1-[3',5'-Bis(1,1-dimethylethyl)-4'-methoxy[1,1'-biphenyl]-2-yl]-2-(diphenylphosphino)ethyl]-2-methyl-2-propanesulfinamide, 95% Pricemore >>

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[S(R)]-N-[(1S)-1-[3',5'-Bis(1,1-dimethylethyl)-4'-methoxy[1,1'-biphenyl]-2-yl]-2-(diphenylphosphino)ethyl]-2-methyl-2-propanesulfinamide, 95% Related Literature

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